NOR-2
Description
NOR-2 is a chemical compound that has gained attention in the scientific community due to its potential as a tool in scientific research. It is a nitric oxide (NO) donor, meaning that it can release NO in a controlled manner. NO is a signaling molecule that plays an important role in many physiological processes, including vasodilation, neurotransmission, and immune response. This compound has been used in various scientific studies to investigate the role of NO in these processes.
Scientific Research Applications
Operational Research in Agriculture and Natural Resources : The paper by Sandars (2010) discusses the use of Operational Research (OR) in solving management and governance problems within the agriculture and natural resource industries.
Review of Operation Research Phases : This review by Patel and Mehta (2014) explains Operation Research as a collection of scientific techniques used for optimal decision-making in managerial problems.
Changes in Educational Research in Germany : Zapp and Powell (2017) analyze the shift in educational research in Germany towards a more application-driven, transdisciplinary approach.
Biosynthetic Modeling of Nitric Oxide Reductases : The paper by Chakraborty et al. (2015) focuses on recent advances in structural and spectroscopic studies of biosynthetic models of nitric oxide reductases.
Nonpathogenic Model for COVID-19 Research : Wu et al. (2022) discuss the construction of a nonpathogenic model for COVID-19 research using phage display technology.
Corrosion Research in Mg Alloys : The study by Atrens et al. (2013) summarizes recent research on Mg alloy corrosion, emphasizing its use in biodegradable medical applications.
Electrocatalytic Reduction of NO : Chen et al. (2023) present a study on the electrocatalytic reduction of NO to NH3 on Mo2C nanosheets, highlighting its significance in treating harmful NO.
Informatics Foundation for Clinical Research : Sim et al. (2014) discuss the Ontology of Clinical Research (OCRe) as an informatics model supporting the design and analysis of human studies.
CVD Technology for 2-D Materials : Shen et al. (2018) review the growth of 2-D materials using chemical vapor deposition and its prospects for next-generation device applications.
COVIDomics in COVID-19 Research : Costanzo et al. (2022) summarize the knowledge acquired from omics-scale investigations in COVID-19 research, focusing on proteomics and metabolomics.
Properties
IUPAC Name |
(E,2Z)-2-hydroxyimino-N-methyl-5-nitrohex-3-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O4/c1-5(10(13)14)3-4-6(9-12)7(11)8-2/h3-5,12H,1-2H3,(H,8,11)/b4-3+,9-6- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWGYZWDPEJIZAU-KXIWCOCFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=CC(=NO)C(=O)NC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(/C=C/C(=N/O)/C(=O)NC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
163032-71-1 |
Source
|
| Record name | (+-)-(E)-2-[(E)-Hydroxyimino]-4-methyl-5-nitro-3-hexenamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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